Cas no 61661-47-0 (Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-)
61661-47-0 structure
Product Name:Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-
CAS No:61661-47-0
MF:C15H22O
MW:218.334584712982
CID:470942
PubChem ID:14108777
Update Time:2025-04-19
Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)-
- (6R)-1,5,5,9-tetramethylspiro[5.5]undeca-1,9-dien-3-one
- DTXSID00555964
- (6R)-1,5,5,9-Tetramethylspiro[5.5]undeca-1,8-dien-3-one
- 61661-47-0
-
- Inchi: 1S/C15H22O/c1-11-5-7-15(8-6-11)12(2)9-13(16)10-14(15,3)4/h5,9H,6-8,10H2,1-4H3/t15-/m1/s1
- InChI Key: SNJATGMAHZJTNR-OAHLLOKOSA-N
- SMILES: O=C1C=C(C)[C@]2(CC=C(C)CC2)C(C)(C)C1
Computed Properties
- Exact Mass: 218.16716
- Monoisotopic Mass: 218.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.04830
Spiro[5.5]undeca-1,8-dien-3-one, 1,5,5,9-tetramethyl-, (R)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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